Cas no 952966-18-6 (1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide)

• Product Name: 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide
• CAS No: 952966-18-6
• MF: C₁₈H₂₃ClN₂O₃S
• MW: 382.904822587967
• CID: 6411137
• PubChem ID: 16888254
• Update Time: 2025-06-08

1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide
• 1-(3-chlorophenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)methanesulfonamide
• F5017-0834
• AKOS024490202
• 1-(3-chlorophenyl)-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]methanesulfonamide
• 1-(3-chlorophenyl)-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)methanesulfonamide
• 952966-18-6

• Inchi： 1S/C18H23ClN2O3S/c19-17-4-1-3-16(11-17)14-25(22,23)20-12-15-6-8-21(9-7-15)13-18-5-2-10-24-18/h1-5,10-11,15,20H,6-9,12-14H2
• InChI Key： RRTIFTCQSCVJTE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)S(NCC1CCN(CC2=CC=CO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.1117915g/mol
• Monoisotopic Mass: 382.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide

Chemical Profile of 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide (CAS No. 952966-18-6)

1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide, identified by its CAS number 952966-18-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a 3-chlorophenyl moiety and a furan-2-yl substituent, which are known to contribute to its unique chemical properties and biological interactions.

The presence of the methanesulfonamide group in the molecular framework suggests that this compound may possess pharmacological properties similar to other sulfonamide derivatives. Sulfonamides are well-documented for their wide range of therapeutic applications, including antimicrobial, anti-inflammatory, and antiviral effects. The specific arrangement of atoms in 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide likely influences its interaction with biological targets, such as enzymes and receptors, which is crucial for determining its efficacy and selectivity in drug development.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures, such as furan derivatives, due to their ability to enhance binding affinity and selectivity. The furan-2-yl moiety in this compound not only adds to its structural complexity but also opens up possibilities for diverse chemical modifications. Such modifications can be exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule, making it a valuable candidate for further investigation.

The 3-chlorophenyl group is another critical feature of this compound that may contribute to its biological activity. Chlorophenyl groups are often found in bioactive molecules and have been shown to play a role in modulating receptor binding and metabolic stability. The combination of these groups in 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide suggests that it may exhibit multiple modes of action, which could be advantageous for developing drugs with enhanced therapeutic profiles.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding the structure-activity relationships (SAR) of drug candidates. By analyzing the effects of subtle changes in the molecular structure, scientists can gain insights into how different functional groups contribute to the overall biological activity. The complex architecture of 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide provides an excellent opportunity for such studies. Researchers can systematically modify various parts of the molecule while keeping other parts constant to observe how these changes affect its biological properties.

The methanesulfonamide group is particularly interesting from a chemical perspective. This group is known for its ability to enhance solubility and bioavailability, which are critical factors for drug development. Additionally, methanesulfonamides have been reported to exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to various diseases. The presence of this group in 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide may therefore contribute to its potential therapeutic applications.

In recent years, advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the laboratory. These computational methods can be used to identify promising candidates like 1-(3-chlorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-y})methyl)methanesulfonamide (CAS No. 95296618) that are likely to exhibit desirable pharmacological properties. By leveraging these tools, scientists can accelerate the drug discovery process and prioritize compounds for further experimental validation.

The synthesis of complex organic molecules like 1-(3-chlorophenyl)-N-{(1-furan2ylmethyl)piperidin4y}methyl)methanesulfonamide requires careful planning and expertise in organic synthesis techniques. The multi-step synthesis process often involves protecting group strategies, cross-coupling reactions, and other advanced methodologies to construct the desired molecular framework accurately. Each step must be optimized to ensure high yield and purity, which are essential for subsequent biological testing.

Biological testing is a critical phase in the development of any new drug candidate. This involves evaluating the compound's efficacy, selectivity, toxicity, and pharmacokinetic properties using various experimental models. In vitro assays can provide initial insights into how the compound interacts with biological targets, while animal models can offer more comprehensive data on its overall behavior in a living system. The results from these studies will help researchers determine whether 1{(furan22ylmethyl)piperidin42y}methyl)sulfonylamide (CAS No95296618) has sufficient potential to proceed into clinical trials.

The integration of interdisciplinary approaches has become increasingly important in modern drug discovery research. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational science allows researchers to tackle complex challenges more effectively. For instance, computational modeling can predict how a molecule will interact with biological targets at an atomic levelaccuracy whereas organic synthesis provides them with tools needed create those molecules efficiently large scale production required preclinical studies human subjects participation clinical trials ultimately bring new treatments patients use benefit their health conditions improved.